2-[7-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[7-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H13ClF3N3O2S/c22-13-7-5-12(6-8-13)14-10-31-19-18(14)26-11-28(20(19)30)9-17(29)27-16-4-2-1-3-15(16)21(23,24)25/h1-8,10-11H,9H2,(H,27,29)
• InChI Key: LNKTTYHPPGGGOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)Cl
• Molecular Formula: C21H13ClF3N3O2S
• Molecular Weight: 463.9 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves multi-step reactions starting from simpler precursors such as amino acids or esters. For example, the synthesis of a related compound was achieved by condensation of 3-methoxybenzoic acid with an intermediate prepared from methyl 3-aminothiophene-2-carboxylate, followed by several steps involving chlorination and condensation with ethane-1,2-diamine (Huang et al., 2020). These synthesis routes are crucial for producing the desired compound with high purity and yield.

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by X-ray crystallography, which reveals their spatial arrangement and bond lengths. For instance, a study on a similar compound demonstrated its crystal structure, highlighting a tetragonal system with specific geometric bond lengths and angles, which were further validated through density functional theory (DFT) calculations (Huang et al., 2020). These analyses provide insights into the electronic structure and potential reactive sites of the molecule.

Scientific Research Applications

Antibacterial Activity

• Compounds including 2-(4-chlorophenyl)-N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides have demonstrated moderate to good antibacterial activity against both gram-positive and gram-negative bacteria, as shown in QSAR studies focusing on structural and physicochemical parameters (Desai et al., 2008).

Antitumor Activity

• A series of derivatives, including compounds related to the specified chemical structure, have shown antitumor activity. Specifically, certain derivatives were active against human breast adenocarcinoma cell line MCF7, with one particular compound exhibiting significant activity (El-Morsy et al., 2017).
• Another study reported the synthesis of novel thieno[3,2-d]pyrimidine derivatives, some of which displayed potent anticancer activity comparable to doxorubicin on various human cancer cell lines (Hafez & El-Gazzar, 2017).

Synthesis and Characterization

• Detailed synthesis and characterization of related compounds have been reported, providing insights into the structural aspects and potential for further development of these compounds in various applications (Subasri et al., 2017).

Antimicrobial Activity

• Novel derivatives have been synthesized and evaluated for antimicrobial activity. These studies demonstrate the potential of these compounds in combating microbial infections (Kerru et al., 2019).